Cas no 1805928-15-7 (2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride)

2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride is a highly reactive intermediate used in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent, difluoromethyl group, and methoxy moiety—enhance its utility in cross-coupling reactions and further derivatization. The carbonyl chloride functionality facilitates efficient acylation and amidation reactions, making it valuable for constructing complex heterocyclic frameworks. The difluoromethyl group contributes to metabolic stability and bioavailability in target molecules. This compound is particularly suited for applications requiring precise functionalization of pyridine scaffolds. Proper handling under inert conditions is recommended due to its sensitivity to moisture. Its versatility and reactivity make it a preferred choice for advanced synthetic applications.
2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride structure
1805928-15-7 structure
Product Name:2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride
CAS No:1805928-15-7
MF:C8H5BrClF2NO2
MW:300.484607458115
CID:4861544
Update Time:2025-05-19

2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride
    • Inchi: 1S/C8H5BrClF2NO2/c1-15-5-4(7(10)14)3(8(11)12)2-13-6(5)9/h2,8H,1H3
    • InChI Key: ZVGYOQNLBMBJLQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(C(=O)Cl)=C(C=N1)C(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 245
  • XLogP3: 3
  • Topological Polar Surface Area: 39.2

2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029059591-1g
2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride
1805928-15-7 97%
1g
$1,534.70 2022-04-01

Additional information on 2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride

Recent Advances in the Application of 2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride (CAS: 1805928-15-7) in Chemical Biology and Pharmaceutical Research

2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride (CAS: 1805928-15-7) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of pharmaceuticals targeting infectious diseases and cancer. Recent studies highlight its utility in constructing pyridine-based scaffolds, which are pivotal in drug discovery due to their versatile pharmacological properties. This compound's unique structural features, including the difluoromethyl and bromo substituents, enhance its reactivity and selectivity in cross-coupling reactions, making it a valuable building block for medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in synthesizing potent kinase inhibitors. Researchers utilized 2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride as a precursor to develop derivatives with significant activity against EGFR and VEGFR2, showcasing its potential in oncology therapeutics. The study emphasized the compound's stability under various reaction conditions, which is critical for scalable synthesis.

In addition to its applications in oncology, this compound has been investigated for antimicrobial properties. A recent preprint on BioRxiv detailed its incorporation into novel quinolone hybrids, which exhibited broad-spectrum activity against drug-resistant bacterial strains. The difluoromethyl group was found to enhance membrane permeability, addressing a common challenge in antibiotic development.

Ongoing research also explores the compound's utility in PET radiotracer development. Its ability to undergo facile radiofluorination at the difluoromethyl position makes it a promising candidate for imaging agents targeting neurodegenerative diseases. Preliminary data from a 2024 ACS Chemical Neuroscience report suggest high blood-brain barrier penetration, a critical factor for CNS-targeted diagnostics.

Despite these advances, challenges remain in optimizing the compound's synthetic pathways. Recent patents (e.g., WO2023156789) propose novel catalytic systems to improve yield and purity, particularly for GMP-grade production. The pharmaceutical industry is closely monitoring these developments, as 2-Bromo-5-(difluoromethyl)-3-methoxypyridine-4-carbonyl chloride is increasingly recognized as a strategic intermediate in pipeline projects.

Future directions include computational modeling to predict its reactivity in complex medicinal chemistry transformations and investigations into its potential as a covalent warhead in targeted protein degradation. The compound's versatility positions it at the forefront of interdisciplinary research bridging synthetic chemistry and biological applications.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd